Cas no 6278-91-7 (4-(Benzyloxy)-2-butanone)

4-(Benzyloxy)-2-butanone Properties

Names and Identifiers

• 2-Butanone,4-(phenylmethoxy)-
• 4-Benzyloxy-2-Butanone
• 4-phenylmethoxybutan-2-one
• 1-benzyloxy-3-butanone
• 1-phenylmethoxy-3-butanone
• 4-(benzyloxy)-2-butanone
• 4-(benzyloxy)butan-2-one
• 4-(benzyoxy)-2-butanone
• 4-benzyloxybutan-2-one
• AC1L5SDP
• AC1Q5CIT
• ACMC-1B9IE
• NSC34503
• SureCN711863
• BTOZGSIVAZGXCH-UHFFFAOYSA-N
• 4-phenylmethoxy-2-butanone
• 4-Benzyloxy-2-butanone, >=97.0%
• AKOS009158872
• BS-23207
• 2-Butanone, 4-(phenylmethoxy)-
• SCHEMBL711863
• MFCD00042852
• NSC 34503
• 4-Benzyloxy-2-butanone
• 4-(Phenylmethoxy)-2-butanone
• AT15541
• 6278-91-7
• DTXSID50283962
• 4-(benzyloxy) butan-2-one
• NSC-34503
• EN300-200965
• CS-0204232
• +Expand

• MDL： MFCD00042852
• InChIKey： BTOZGSIVAZGXCH-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H14O2/c1-10(12)7-8-13-9-11-5-3-2-4-6-11/h2-6H,7-9H2,1H3
• SMILES： CC(=O)CCOCC1=CC=CC=C1

Computed Properties

• Exact Mass: 178.09942
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 5
• Monoisotopic Mass: 178.099
• Heavy Atom Count: 13
• Complexity: 148
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• LogP: 2.18230
• PSA: 26.3
• Refractive Index: n20/D 1.505
• Boiling Point: 90-92 °C/0.1 mmHg(lit.)
• Flash Point: Fahrenheit: >235.4 ° f
  Celsius: >113 ° c
  
• Density: 1.027 g/mL at 20 °C(lit.)